Cas no 4554-19-2 (methyl 2-bromohexanoate)

• Product Name: methyl 2-bromohexanoate
• CAS No: 4554-19-2
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 93382
• PubChem ID: 95578
• Update Time: 2025-04-18

methyl 2-bromohexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromohexanoate
• F20310
• methyl alpha-bromo hexanoate
• 2-bromo-hexanoic acid methyl ester
• MFCD00045038
• FT-0628441
• Methyl 2-bromocaproate
• AKOS015917714
• NSC21976
• Methyl 2-bromohexanoate, >=99.0% (GC)
• 2-Bromohexanoicacidmethylester
• NSC-21976
• AMY21797
• Hexanoic acid, 2-bromo-, methyl ester
• 4554-19-2
• 70288-61-8
• NSC 21976
• SCHEMBL873757
• EN300-66711
• 5445-19-2
• methyl bromohexanoate
• 2-BROMOHEXANOIC ACID METHYL ESTER
• SY052225
• W-105624
• EINECS 226-643-9
• A830187
• M2378
• METHYL2-BROMOHEXANOATE
• AS-12642
• BR1274
• YGLPDRIMFIXNBI-UHFFFAOYSA-N
• methyl 2-bromanylhexanoate
• NS00020837
• methyl-2-bromohexanoate
• A826842
• CS-M2020
• FT-0628442
• DTXSID9052715

• Inchi： 1S/C7H13BrO2/c1-3-4-5-6(8)7(9)10-2/h6H,3-5H2,1-2H3
• InChI Key： YGLPDRIMFIXNBI-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CCCC

Computed Properties

• Exact Mass: 208.01
• Monoisotopic Mass: 208.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.289 g/mL at 20 °C(lit.)
• Melting Point: < -10°C
• Boiling Point: 195.9 °C at 760 mmHg
• Flash Point: 80.6 °C
• Refractive Index: n20/D 1.455
• PSA: 26.30000
• LogP: 2.11310

methyl 2-bromohexanoate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：